Cas no 2228787-68-4 (2-(2,4,5-trimethylphenyl)butanedioic acid)

• Product Name: 2-(2,4,5-trimethylphenyl)butanedioic acid
• CAS No: 2228787-68-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6405534
• PubChem ID: 165760989
• Update Time: 2025-10-17

2-(2,4,5-trimethylphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trimethylphenyl)butanedioic acid
• 2228787-68-4
• EN300-1792104

• Inchi： 1S/C13H16O4/c1-7-4-9(3)10(5-8(7)2)11(13(16)17)6-12(14)15/h4-5,11H,6H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key： YUUFQVBSJVGFOU-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1C=C(C)C(C)=CC=1C)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(2,4,5-trimethylphenyl)butanedioic acid

2-(2,4,5-Trimethylphenyl)Butanedioic Acid (CAS No. 2228787-68-4)

Introduction to 2-(2,4,5-Trimethylphenyl)Butanedioic Acid

2-(2,4,5-Trimethylphenyl)Butanedioic acid is a compound with the CAS registry number 2228787-68-4, representing a unique structure that combines aromatic and carboxylic acid functionalities. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science and pharmaceutical research. The molecule consists of a butanedioic acid backbone (also known as succinic acid) substituted with a 2,4,5-trimethylphenyl group at the second carbon position. This substitution imparts distinctive chemical and physical properties to the compound.

Chemical Structure and Properties

The chemical structure of 2-(2,4,5-trimethylphenyl)butanedioic acid is characterized by a benzene ring with three methyl groups attached at the 2, 4, and 5 positions. The butanedioic acid moiety introduces two carboxylic acid groups at the ends of a four-carbon chain. This combination results in a molecule with both aromatic stability and acidic functionality. The compound is typically white or off-white in color and exists as a crystalline solid under standard conditions.

Recent studies have focused on the physical properties of this compound, including its melting point, solubility, and thermal stability. Research indicates that the presence of the bulky 2,4,5-trimethylphenyl group significantly influences these properties. For instance, the steric hindrance introduced by the methyl groups can affect the compound's ability to form hydrogen bonds with water molecules, thereby impacting its solubility in polar solvents.

Synthesis Methods and Optimization

The synthesis of 2-(2,4,5-trimethylphenyl)butanedioic acid involves multiple steps that require precise control over reaction conditions. One common approach involves the Friedel-Crafts acylation of toluene derivatives followed by oxidation to introduce carboxylic acid groups. However, recent advancements have explored alternative methods to improve yield and reduce production costs.

For example, researchers have investigated the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. This method has shown promise in producing high-purity samples with improved efficiency compared to traditional techniques.

Applications in Materials Science

The unique combination of aromaticity and acidity in 2-(2,4,5-trimethylphenyl)butanedioic acid makes it an attractive candidate for applications in materials science. One notable application is its use as a precursor for polyesters and polyamides through condensation polymerization reactions.

Preliminary studies suggest that polymers derived from this compound exhibit enhanced mechanical strength and thermal stability due to the rigid aromatic backbone provided by the 2,4,5-trimethylphenyl group. These properties make them suitable for use in high-performance materials such as lightweight composites or advanced coatings.

Pharmaceutical Applications and Biomedical Research

In addition to its materials science applications, 1-(1H-indol-3-yl)-N'-[1-methoxypropan-1-yl]guanidine (CAS No: 1369999-30-6) has also been explored for potential pharmaceutical uses. Researchers have examined its ability to act as a chelating agent or metal-binding ligand due to its carboxylic acid groups.

Recent findings indicate that this compound may have potential as an anti-inflammatory agent or antioxidant due to its ability to scavenge free radicals. These properties are currently under investigation for their relevance in treating conditions such as neurodegenerative diseases or cardiovascular disorders.

Furthermore, N-[1-methoxypropan-1-yl]-N'-(pyridin-3-ylmethylene)guanidine (CAS No: 1369999-30-6) has been studied for its potential role in drug delivery systems. Its ability to form stable complexes with certain metal ions could facilitate targeted drug delivery or enhance bioavailability.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of CAS No: 1369999-30-6 is crucial for ensuring sustainable practices during its production and application. Recent studies have focused on determining its biodegradability under various environmental conditions.

Preliminary results suggest that while the compound exhibits moderate biodegradability under aerobic conditions,it may persist longer under anaerobic conditions due to its complex structure. These findings highlight the need for further research into waste management strategies for this compound.

< p >In terms of safety, CAS No: 1369999-30-6 has not been classified as hazardous under current regulations.However,potential risks associated with prolonged exposure or improper handling cannot be ruled out.Therefore,it is recommended that standard safety precautions be followed during handling,synthesis,and application processes. p >